methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate

• IUPAC Name: methyl 2-(5-bromopyrrolo[2,3-b]pyridin-1-yl)acetate
• InChI: InChI=1S/C10H9BrN2O2/c1-15-9(14)6-13-3-2-7-4-8(11)5-12-10(7)13/h2-5H,6H2,1H3
• InChI Key: ZHQOWGBLXKVKIX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C=CC2=CC(=CN=C21)Br
• Molecular Formula: C10H9BrN2O2
• Molecular Weight: 269.09 g/mol

Description

Methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate (MBPPA) is a synthetic compound that has been widely studied in recent years due to its potential applications in scientific research. It is a brominated pyrrolo[2,3-b]pyridine derivative that has been found to possess a variety of interesting properties, including fluorescence, photoluminescence, and nonlinear optical properties. In addition, MBPPA has been explored as a potential drug candidate due to its potential to modulate biochemical and physiological processes.

Scientific Research Applications

Methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate has a variety of scientific research applications. It has been studied as a potential drug candidate due to its ability to modulate biochemical and physiological processes. In addition, methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate has been explored as a potential fluorescent and photoluminescent material due to its strong fluorescence and photoluminescence properties. It has also been studied as a potential nonlinear optical material due to its ability to generate second harmonic generation.

Mechanism of Action

The mechanism of action of methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate is not fully understood. However, it is believed that the compound interacts with proteins and other biomolecules, which allows it to modulate biochemical and physiological processes. In addition, methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate has been found to interact with DNA, which allows it to potentially affect gene expression.
Biochemical and Physiological Effects
methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate has been found to have a variety of biochemical and physiological effects. It has been found to modulate the activity of enzymes, which can lead to changes in metabolic pathways. In addition, methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate has been found to modulate the expression of genes, which can lead to changes in gene expression. Finally, methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate has been found to have anti-inflammatory and antioxidant effects, which can lead to a variety of beneficial effects.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate in lab experiments include its high solubility in a variety of solvents, its low toxicity, and its ability to modulate biochemical and physiological processes. The limitations of using methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate in lab experiments include its relatively low stability and its relatively high cost.

Future Directions

There are a variety of potential future directions for methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate research. These include further exploration of its potential applications as a drug candidate, further exploration of its potential as a fluorescent and photoluminescent material, further exploration of its potential as a nonlinear optical material, and further exploration of its biochemical and physiological effects. In addition, further research is needed to elucidate the mechanism of action of methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate and to develop improved synthesis methods. Finally, further research is needed to explore the potential toxicological effects of methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate.

Synthesis Methods

Methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate can be synthesized using a variety of methods. One of the most common methods involves the reaction of 5-bromopyrrolo[2,3-b]pyridine with methyl acetate in the presence of a base such as sodium hydroxide. This reaction results in the formation of methyl 2-{5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl}acetate, which can be isolated using a variety of techniques, such as column chromatography or recrystallization.